Cas no 401804-62-4 (1-[4-(2-Chlorophenoxy)butyl]piperazine)

1-[4-(2-Chlorophenoxy)butyl]piperazine is a specialized organic compound featuring a piperazine moiety linked to a 2-chlorophenoxybutyl group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate. The presence of both the chlorophenoxy and piperazine functionalities enhances its reactivity, enabling selective modifications for targeted molecule synthesis. Its well-defined chemical properties and stability under standard conditions make it suitable for controlled reactions in medicinal chemistry. The compound is typically characterized by high purity, ensuring reproducibility in research and industrial processes. Its utility lies in its role as a building block for developing biologically active compounds with potential therapeutic or pesticidal applications.
1-[4-(2-Chlorophenoxy)butyl]piperazine structure
401804-62-4 structure
Product Name:1-[4-(2-Chlorophenoxy)butyl]piperazine
CAS No:401804-62-4
MF:C14H21ClN2O
MW:268.782342672348
MDL:MFCD03710565
CID:4713905
Update Time:2025-10-28

1-[4-(2-Chlorophenoxy)butyl]piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(2-chlorophenoxy)butyl]piperazine
    • Cambridge id 7019591
    • 1-[4-(2-Chlorophenoxy)butyl]piperazine
    • MDL: MFCD03710565
    • Inchi: 1S/C14H21ClN2O/c15-13-5-1-2-6-14(13)18-12-4-3-9-17-10-7-16-8-11-17/h1-2,5-6,16H,3-4,7-12H2
    • InChI Key: BOYCAODHZVIMGL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OCCCCN1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 222
  • Topological Polar Surface Area: 24.5

1-[4-(2-Chlorophenoxy)butyl]piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB423215-1 g
1-[4-(2-Chlorophenoxy)butyl]piperazine
401804-62-4
1g
€623.20 2023-04-24
abcr
AB423215-5 g
1-[4-(2-Chlorophenoxy)butyl]piperazine
401804-62-4
5g
€1248.00 2023-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1194858-1g
1-[4-(2-Chlorophenoxy)butyl]piperazine
401804-62-4 98%
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abcr
AB423215-1g
1-[4-(2-Chlorophenoxy)butyl]piperazine; .
401804-62-4
1g
€623.20 2025-02-15
abcr
AB423215-5g
1-[4-(2-Chlorophenoxy)butyl]piperazine; .
401804-62-4
5g
€1248.00 2025-02-15
A2B Chem LLC
AJ26799-1g
1-[4-(2-chlorophenoxy)butyl]piperazine
401804-62-4 95+%
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$1078.00 2024-04-20
A2B Chem LLC
AJ26799-2g
1-[4-(2-chlorophenoxy)butyl]piperazine
401804-62-4 95+%
2g
$1460.00 2024-04-20
A2B Chem LLC
AJ26799-5g
1-[4-(2-chlorophenoxy)butyl]piperazine
401804-62-4 95+%
5g
$2068.00 2024-04-20
A2B Chem LLC
AJ26799-10g
1-[4-(2-chlorophenoxy)butyl]piperazine
401804-62-4 95+%
10g
$2608.00 2024-04-20
A2B Chem LLC
AJ26799-25g
1-[4-(2-chlorophenoxy)butyl]piperazine
401804-62-4 95+%
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Additional information on 1-[4-(2-Chlorophenoxy)butyl]piperazine

Comprehensive Overview of 1-[4-(2-Chlorophenoxy)butyl]piperazine (CAS No. 401804-62-4)

1-[4-(2-Chlorophenoxy)butyl]piperazine, with the CAS registry number 401804-62-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatile applications in drug discovery and material science. The presence of a 2-chlorophenoxy moiety and a butyl linker in its structure makes it a unique candidate for studying receptor interactions and molecular modifications.

In recent years, the demand for piperazine-based compounds has surged due to their potential in developing central nervous system (CNS) therapeutics. Researchers are particularly interested in how 1-[4-(2-Chlorophenoxy)butyl]piperazine interacts with neurotransmitter systems, such as serotonin and dopamine receptors. This aligns with the growing public interest in mental health treatments and neuropharmacology, as evidenced by frequent searches for terms like "piperazine drugs" and "CNS-active compounds" on scientific platforms.

The synthesis of CAS No. 401804-62-4 involves multi-step organic reactions, including nucleophilic substitution and alkylation processes. Its chlorophenoxy group enhances lipophilicity, which is a critical factor for blood-brain barrier permeability—a hot topic in drug delivery optimization. This property has led to its exploration in preclinical studies for neurological disorders, a subject frequently queried in AI-driven literature reviews and academic databases.

From an industrial perspective, 1-[4-(2-Chlorophenoxy)butyl]piperazine is also valued for its role as a chemical intermediate. Its structural flexibility allows for derivatization into more complex molecules, catering to the custom synthesis market. Searches for "high-value chemical intermediates" and "piperazine suppliers" reflect the commercial relevance of this compound.

Environmental and safety profiles of CAS 401804-62-4 are rigorously evaluated to comply with global REACH and FDA guidelines. The compound's stability under various pH conditions makes it suitable for formulation development, another area of high interest in pharmaceutical manufacturing forums. Notably, its metabolic pathways are often discussed in ADME (Absorption, Distribution, Metabolism, Excretion) studies, a trending topic in drug design circles.

In summary, 1-[4-(2-Chlorophenoxy)butyl]piperazine (CAS No. 401804-62-4) exemplifies the intersection of medicinal chemistry and industrial applications. Its dual role as a pharmacological probe and a synthetic building block ensures its continued relevance in both academic and commercial sectors. As research progresses, this compound may unlock new possibilities in targeted therapy and green chemistry, addressing contemporary challenges in science and technology.

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